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Cat. No.: B073742

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Penten-1-yl acetate, a lesser-known ester, exists at the intersection of synthetic organic
chemistry and the study of natural volatiles. While not as widely recognized as other flavor and
fragrance compounds, its unique unsaturated structure presents interesting possibilities for
chemical synthesis and potential biological activity. This technical guide provides a
comprehensive overview of the discovery, history, and key experimental data related to 4-
penten-1-yl acetate, catering to a scientific audience.

Historical Context and Discovery

The specific historical record detailing the first synthesis or isolation of 4-penten-1-yl acetate is
not well-documented in prominent scientific literature. However, its discovery can be
contextualized within the broader history of organic chemistry, particularly the synthesis of
esters for the flavor and fragrance industry which began in the mid-19th century. It is highly
probable that 4-penten-1-yl acetate was first synthesized as part of systematic studies into the
properties of unsaturated alcohols and their corresponding esters.

While direct evidence of its isolation from a specific natural source is scarce, modern analytical
techniques like headspace gas chromatography-mass spectrometry (GC-MS) have identified a
vast array of volatile esters in fruits and flowers. Although not commonly listed as a major
component, it is plausible that 4-penten-1-yl acetate is present as a minor or trace volatile in
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some plant species. Its classification as a "secondary metabolite" in databases like the Human
Metabolome Database suggests a natural origin, though extensive research into its specific
botanical sources is lacking.

Physicochemical and Spectroscopic Data

A summary of the key quantitative data for 4-penten-1-yl acetate is presented in Table 1. This
information is crucial for its identification, purification, and handling in a laboratory setting.

Property Value

Molecular Formula C7H1202

Molecular Weight 128.17 g/mol

CAS Number 1576-85-8
Appearance Colorless liquid
Odor Fruity, green

Boiling Point 144-146 °C

Density 0.911 g/mL at 25 °C
Refractive Index (n2°/D) 1.418

Table 1: Physicochemical Properties of 4-Penten-1-yl Acetate

Spectroscopic data is essential for the structural elucidation and confirmation of 4-penten-1-yl
acetate. Table 2 provides a summary of expected spectroscopic characteristics.
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Spectroscopy Type Expected Peaks

5 ~5.8 (m, 1H, -CH=CHz), ~5.0 (m, 2H, -
CH=CH), ~4.1 (t, 2H, -CH2-0-), ~2.0 (s, 3H, -
C(0O)-CHs), ~2.1 (q, 2H, =CH-CH2-), ~1.7
(quintet, 2H, -CH2-CH2-0O-)

1H NMR (CDCls)

5 ~171.0 (C=0), ~138.0 (-CH=), ~115.0 (=CH2),
13C NMR (CDCl3) ~64.0 (-CH2-0-), ~30.0 (=CH-CH2-), ~28.0 (-
CH2-CH2-0-), ~21.0 (-C(O)-CHs)

~3075 cm~1 (C-H stretch, vinyl), ~2940 cm~1 (C-
H stretch, alkyl), ~1740 cm~1 (C=0 stretch,

IR (neat) ester), ~1640 cm~1 (C=C stretch, vinyl), ~1240
cm~1 (C-O stretch, ester), ~915 cm~1 (C-H
bend, vinyl)

miz (%): 128 (M*), 86 (M* - CH2=CHz), 68 (M* -

Mass Spec (El
pec (ED CHsCOOH), 43 (CHsCO%)

Table 2: Spectroscopic Data for 4-Penten-1-yl Acetate

Experimental Protocols

The synthesis of 4-penten-1-yl acetate is most commonly achieved through the esterification
of its corresponding alcohol, 4-penten-1-ol. A detailed protocol for a typical laboratory-scale
synthesis is provided below.

Synthesis of 4-Penten-1-ol (Precursor)

A well-established method for the synthesis of 4-penten-1-ol is the reaction of tetrahydrofurfuryl
chloride with sodium in ether, as detailed in Organic Syntheses.

Materials:
o Tetrahydrofurfuryl chloride

e Sodium metal
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e Anhydrous diethyl ether

e Ice

e Magnesium sulfate

Procedure:

In a three-necked flask equipped with a mechanical stirrer, reflux condenser, and a dropping
funnel, place powdered sodium under anhydrous ether.

e A solution of tetrahydrofurfuryl chloride in anhydrous ether is added dropwise to the stirred
suspension of sodium. The reaction is exothermic and should be controlled with an ice bath.

 After the addition is complete, the reaction mixture is stirred for several hours.

e The mixture is then carefully quenched with ice water.

o The ether layer is separated, dried over anhydrous magnesium sulfate, and the ether is
removed by distillation.

The resulting crude 4-penten-1-ol is purified by fractional distillation.

Synthesis of 4-Penten-1-yl acetate

The esterification of 4-penten-1-ol can be achieved using acetic anhydride with an acid catalyst
or by reaction with acetyl chloride in the presence of a base.

Method A: Esterification using Acetic Anhydride
Materials:

4-Penten-1-ol

Acetic anhydride

Concentrated sulfuric acid (catalyst)

Saturated sodium bicarbonate solution
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e Brine

e Anhydrous magnesium sulfate

o Diethyl ether

Procedure:

To a flask containing 4-penten-1-ol, add an excess of acetic anhydride.

Carefully add a catalytic amount of concentrated sulfuric acid while cooling the flask in an ice
bath.

Allow the reaction to stir at room temperature for several hours or until completion
(monitored by TLC or GC).

Pour the reaction mixture into a separatory funnel containing cold water and diethyl ether.

Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (until
effervescence ceases), and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure.

Purify the crude 4-penten-1-yl acetate by fractional distillation.

Method B: Esterification using Acetyl Chloride

Materials:

4-Penten-1-ol

Acetyl chloride

Pyridine or triethylamine
Anhydrous diethyl ether

Dilute hydrochloric acid
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o Saturated sodium bicarbonate solution
e Brine

e Anhydrous magnesium sulfate
Procedure:

» Dissolve 4-penten-1-ol in anhydrous diethyl ether in a flask under an inert atmosphere (e.g.,
nitrogen or argon).

» Add a stoichiometric amount of a non-nucleophilic base such as pyridine or triethylamine.

e Cool the mixture in an ice bath and add acetyl chloride dropwise.

» Allow the reaction to warm to room temperature and stir until completion.

« Filter the reaction mixture to remove the pyridinium or triethylammonium hydrochloride salt.

» Wash the filtrate sequentially with dilute hydrochloric acid, saturated sodium bicarbonate
solution, and brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure.

» Purify the crude product by fractional distillation.

Visualizations

The following diagrams illustrate the key chemical transformations and a logical workflow for
the synthesis of 4-penten-1-yl acetate.
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Synthesis Pathway of 4-Penten-1-yl Acetate.
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Experimental Workflow for Synthesis.

Conclusion

4-Penten-1-yl acetate represents an interesting, though understudied, member of the ester
family. Its synthesis is straightforward from its precursor alcohol, 4-penten-1-ol, utilizing
standard esterification methodologies. While its natural occurrence is not well-defined, it likely
exists as a trace volatile in the complex aromatic profiles of some plants. The data and
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protocols presented in this guide offer a solid foundation for researchers interested in exploring
the chemistry and potential applications of this unsaturated ester. Further investigation into its
natural sources and biological activities could reveal novel properties and applications for this
compound.

 To cite this document: BenchChem. [The Unseen Contributor: A Technical Guide to 4-
Penten-1-yl Acetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b073742#discovery-and-history-of-4-penten-1-yl-
acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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